Cas no 792904-40-6 (methyl 3-methylbutanecarboximidate)

• Product Name: methyl 3-methylbutanecarboximidate
• CAS No: 792904-40-6
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD12774376
• CID: 5095416
• PubChem ID: 23531340
• Update Time: 2025-05-25

methyl 3-methylbutanecarboximidate Chemical and Physical Properties

Names and Identifiers

• Butanimidic acid, 3-methyl-, methyl ester
• Ethyl 3-methylbutanimidate
• methyl 3-methylbutanecarboximidate

• MDL： MFCD12774376
• Inchi： 1S/C6H13NO/c1-5(2)4-6(7)8-3/h5,7H,4H2,1-3H3
• InChI Key： GHLCIJVNHOKREG-UHFFFAOYSA-N
• SMILES： C(=N)(OC)CC(C)C

Additional information on methyl 3-methylbutanecarboximidate

Comprehensive Overview of Methyl 3-Methylbutanecarboximidate (CAS No. 792904-40-6)

Methyl 3-methylbutanecarboximidate (CAS No. 792904-40-6) is a specialized organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and fine chemical production. This imidate ester derivative, characterized by its methyl ester and branched alkyl chain, has garnered significant attention due to its role as a versatile intermediate in amide bond formation and peptide coupling reactions. Its molecular structure, C₇H₁₃NO, offers unique reactivity, making it valuable for N-acylation and heterocycle synthesis.

In recent years, the demand for high-purity imidate esters like methyl 3-methylbutanecarboximidate has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers frequently search for "CAS 792904-40-6 solubility" or "methyl 3-methylbutanecarboximidate applications," reflecting its relevance in optimizing reaction yields and reducing waste. The compound’s compatibility with microwave-assisted synthesis and flow chemistry further aligns with industry trends toward energy-efficient processes.

The synthesis of methyl 3-methylbutanecarboximidate typically involves the Pinner reaction, where nitriles react with methanol under acidic conditions. This method is favored for its scalability and moderate reaction conditions. Analytical techniques such as GC-MS and NMR spectroscopy are critical for verifying purity, as impurities can affect downstream applications. Queries like "how to purify methyl 3-methylbutanecarboximidate" highlight user interest in quality control protocols.

From a commercial perspective, CAS 792904-40-6 is often sourced for custom synthesis projects. Its use in prodrug design and bioconjugation has been explored in peer-reviewed studies, addressing challenges in drug delivery and bioavailability enhancement. Notably, its stability under anhydrous conditions makes it suitable for moisture-sensitive reactions, a feature frequently cited in patents.

Environmental and safety considerations are also prominent in discussions about methyl 3-methylbutanecarboximidate. While not classified as hazardous, proper handling guidelines—such as using inert atmospheres and non-reactive storage materials—are emphasized in technical datasheets. Searches for "792904-40-6 safety data" underscore the importance of regulatory compliance in industrial settings.

Future research directions may explore the compound’s potential in catalysis or material science, particularly in designing functionalized polymers. As synthetic methodologies evolve, methyl 3-methylbutanecarboximidate could play a pivotal role in developing next-generation APIs (Active Pharmaceutical Ingredients) and specialty chemicals.

In summary, methyl 3-methylbutanecarboximidate (CAS No. 792904-40-6) exemplifies the intersection of chemical innovation and industrial applicability. Its adaptability to modern synthetic challenges ensures its continued relevance in scientific and commercial domains.